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tert-Butyl Cetirizine-d8 tert-Butyl Cetirizine-d8
Brand Name: Vulcanchem
CAS No.: 1189466-71-4
VCID: VC0023350
InChI: InChI=1S/C25H33ClN2O3/c1-25(2,3)31-23(29)19-30-18-17-27-13-15-28(16-14-27)24(20-7-5-4-6-8-20)21-9-11-22(26)12-10-21/h4-12,24H,13-19H2,1-3H3/i13D2,14D2,15D2,16D2
SMILES: CC(C)(C)OC(=O)COCCN1CCN(CC1)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl
Molecular Formula: C25H33ClN2O3
Molecular Weight: 453.049

tert-Butyl Cetirizine-d8

CAS No.: 1189466-71-4

Reference Standards

VCID: VC0023350

Molecular Formula: C25H33ClN2O3

Molecular Weight: 453.049

tert-Butyl Cetirizine-d8 - 1189466-71-4

CAS No. 1189466-71-4
Product Name tert-Butyl Cetirizine-d8
Molecular Formula C25H33ClN2O3
Molecular Weight 453.049
IUPAC Name tert-butyl 2-[2-[4-[(4-chlorophenyl)-phenylmethyl]-2,2,3,3,5,5,6,6-octadeuteriopiperazin-1-yl]ethoxy]acetate
Standard InChI InChI=1S/C25H33ClN2O3/c1-25(2,3)31-23(29)19-30-18-17-27-13-15-28(16-14-27)24(20-7-5-4-6-8-20)21-9-11-22(26)12-10-21/h4-12,24H,13-19H2,1-3H3/i13D2,14D2,15D2,16D2
Standard InChIKey CRBIKYGPQWQMAG-DBVREXLBSA-N
SMILES CC(C)(C)OC(=O)COCCN1CCN(CC1)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl
Synonyms [2-[4-[(4-Chlorophenyl)phenylmethyl]-1-piperazinyl-d8]ethoxy]-acetic Acid 1,1-Dimethylethyl Ester;
PubChem Compound 46780931
Last Modified Nov 11 2021
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